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For Researchers, Scientists, and Drug Development Professionals

Introduction
Ciprofloxacin hydrochloride monohydrate is a synthetic, broad-spectrum antimicrobial

agent belonging to the fluoroquinolone class.[1][2][3][4] It is the monohydrochloride,

monohydrate salt of ciprofloxacin. Its bactericidal action results from the inhibition of bacterial

DNA gyrase (topoisomerase II) and topoisomerase IV, enzymes essential for DNA replication,

transcription, repair, and recombination.[1][5][6] This guide provides a comprehensive overview

of its core chemical and structural properties, presenting quantitative data, experimental

methodologies, and structural visualizations to support research and development activities.

Chemical and Structural Identity
Ciprofloxacin hydrochloride monohydrate is chemically named 1-cyclopropyl-6-fluoro-1,4-

dihydro-4-oxo-7-(1-piperazinyl)-3-quinolinecarboxylic acid monohydrochloride monohydrate.[1]

It is a white to faintly yellowish crystalline powder.[1][2][7]
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The molecular structure consists of a quinolone core with a cyclopropyl group at the N1

position, a fluorine atom at C6, a piperazinyl moiety at C7, and a carboxylic acid at C3. The

hydrochloride salt is formed at the piperazinyl nitrogen, and the compound crystallizes with one

molecule of water.
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Caption: Chemical structure of ciprofloxacin hydrochloride monohydrate.

Quantitative Physicochemical Data
The key chemical and physical properties of ciprofloxacin hydrochloride monohydrate are

summarized below.

Table 1: General Chemical Properties
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Property Value References

IUPAC Name

1-cyclopropyl-6-fluoro-4-oxo-7-

piperazin-1-ylquinoline-3-

carboxylic

acid;hydrate;hydrochloride

[1][5]

Chemical Formula C₁₇H₁₈FN₃O₃ · HCl · H₂O [1][8]

Molecular Weight 385.82 g/mol [1][2][3][9]

CAS Registry Number 86393-32-0 [1][2][3][5]

Appearance
White to off-white or faintly

yellowish crystalline powder
[1][2][7][10]

Table 2: Physicochemical Properties
Property Value Conditions References

Melting Point
314 - 324 °C

(decomposes)
N/A [1][2][7]

Water Solubility ~35-36 mg/mL 25 °C [1][2][7]

Ethanol Solubility
1.6 mg/mL (practically

insoluble)
N/A [1][7]

Methanol Solubility Slightly soluble N/A [2]

pH (2.5% solution) 3.0 - 4.5 25 °C [2]

pKa (of Ciprofloxacin)

~6.1 (Carboxylic

Acid), ~8.7

(Piperazinyl Nitrogen)

N/A [7][9]

Spectroscopic and Structural Data
Spectroscopic analysis is crucial for the identification and quantification of ciprofloxacin
hydrochloride monohydrate.
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Table 3: Spectroscopic Data
Technique

Key Peaks / Maxima
(λmax)

References

UV-Vis Spectroscopy 275-278 nm, ~318 nm [8][11][12][13][14]

FTIR Spectroscopy (cm⁻¹)

~3530-3370: O-H stretch

(COOH, H₂O)~2700-2460: N-H

stretch (>NH₂⁺)~1705: C=O

stretch (Carboxylic

Acid)~1620: C=O stretch

(Quinolone)~1588-1495: C=C

stretch (Aromatic)~1270: C-F

stretch

[15][16][17]

Crystal Structure
Ciprofloxacin hydrochloride is known to exist in various hydrated and anhydrous polymorphic

forms.[18] The marketed product is typically a hydrate, often described as a monohydrate or a

1.34-hydrate.[18][19][20] X-ray powder diffraction (XRPD) studies have identified a possible

space group of P21/c for a monohydrate crystal form, indicating a monoclinic crystal system.

[21] The crystal structure is stabilized by numerous inter- and intramolecular hydrogen bonds.

[19][20]

Experimental Protocols
The following sections outline the methodologies for determining the key physicochemical

properties.

Solubility Determination
The equilibrium solubility method is commonly employed.

Preparation: An excess amount of ciprofloxacin hydrochloride monohydrate is added to a

known volume of the solvent (e.g., deionized water, ethanol, buffer solutions) in a sealed

container.
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Equilibration: The resulting suspension is agitated in a thermostatically controlled

environment (e.g., an orbital shaker at 25 °C) for a sufficient period (e.g., 24 hours) to ensure

equilibrium is reached.[22]

Separation: The suspension is filtered through a fine-pore filter (e.g., 0.45 µm) to remove

undissolved solids.

Quantification: The concentration of the dissolved drug in the clear filtrate is determined

using a validated analytical method, typically UV-Vis spectrophotometry at its λmax (~276

nm) or High-Performance Liquid Chromatography (HPLC).[22][23][24]

UV-Vis Spectrophotometry
This technique is used for quantification and identification.

Instrument: A calibrated UV-Vis spectrophotometer with 1 cm quartz cuvettes is used.[13]

Standard Preparation: A stock solution of a known concentration of ciprofloxacin
hydrochloride monohydrate reference standard is prepared in a suitable solvent (e.g., 0.1

N HCl or water).[11] A series of dilutions are made to create calibration standards across a

linear range (e.g., 2.0–7.0 µg/mL).[13]

Sample Preparation: The sample is accurately weighed, dissolved, and diluted in the same

solvent to a concentration within the calibration range.

Measurement: The absorbance of the standard and sample solutions is measured at the

wavelength of maximum absorbance (λmax), typically around 275-278 nm, against a solvent

blank.[11][13][14] A calibration curve is generated to determine the concentration of the

sample.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR is used for the identification of functional groups and confirmation of the chemical

structure.

Sample Preparation: A small amount of the solid sample is finely ground and mixed with

potassium bromide (KBr) powder. The mixture is then compressed into a thin, transparent

pellet.
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Analysis: The KBr pellet is placed in the sample holder of an FTIR spectrometer.

Data Acquisition: The infrared spectrum is recorded over a specific wavenumber range (e.g.,

4000–400 cm⁻¹). The resulting spectrum shows absorption bands corresponding to the

vibrational frequencies of the specific functional groups within the molecule.[15][25]

Workflow and Relationships
The characterization of ciprofloxacin hydrochloride monohydrate follows a logical

progression from basic identification to detailed structural analysis.

Sample: Ciprofloxacin HCl Monohydrate

Identity Confirmation Physicochemical Characterization Structural Elucidation

FTIR Spectroscopy UV-Vis Spectroscopy (λmax) Melting Point Solubility Studies pKa Determination X-Ray Diffraction (XRD) DSC/TGA (Polymorphism)
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Caption: Workflow for physicochemical and structural characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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